Cas no 1369341-20-7 (1-{imidazo2,1-b1,3thiazol-5-yl}ethan-1-one)
1-{imidazo2,1-b1,3thiazol-5-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one
- Ethanone, 1-imidazo[2,1-b]thiazol-5-yl-
- 1-{imidazo2,1-b1,3thiazol-5-yl}ethan-1-one
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- MDL: MFCD22068204
- Inchi: 1S/C7H6N2OS/c1-5(10)6-4-8-7-9(6)2-3-11-7/h2-4H,1H3
- InChI Key: UKVRANSBZGWPKY-UHFFFAOYSA-N
- SMILES: C(=O)(C1N2C=CSC2=NC=1)C
1-{imidazo2,1-b1,3thiazol-5-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM415863-250mg |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95%+ | 250mg |
$329 | 2023-01-19 | |
| Chemenu | CM415863-500mg |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95%+ | 500mg |
$599 | 2023-01-19 | |
| Chemenu | CM415863-1g |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95%+ | 1g |
$780 | 2023-01-19 | |
| eNovation Chemicals LLC | D658414-5g |
Ethanone, 1-imidazo[2,1-b]thiazol-5-yl- |
1369341-20-7 | 95% | 5g |
$1850 | 2024-08-03 | |
| Enamine | EN300-1707574-0.05g |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95% | 0.05g |
$166.0 | 2023-09-20 | |
| Enamine | EN300-1707574-0.1g |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95% | 0.1g |
$248.0 | 2023-09-20 | |
| Enamine | EN300-1707574-0.25g |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95% | 0.25g |
$353.0 | 2023-09-20 | |
| Enamine | EN300-1707574-0.5g |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95% | 0.5g |
$557.0 | 2023-09-20 | |
| Enamine | EN300-1707574-1.0g |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95% | 1.0g |
$714.0 | 2023-07-10 | |
| Enamine | EN300-1707574-2.5g |
1-{imidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-one |
1369341-20-7 | 95% | 2.5g |
$1399.0 | 2023-09-20 |
1-{imidazo2,1-b1,3thiazol-5-yl}ethan-1-one Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 1-{imidazo2,1-b1,3thiazol-5-yl}ethan-1-one
Compound CAS No. 1369341-20-7: 1-{Imidazo[2,1-b]1,3-thiazol-5-yl}ethan-1-one
The compound with CAS No. 1369341-20-7, commonly referred to as 1-{Imidazo[2,1-b]1,3-thiazol-5-yl}ethan-1-one, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The imidazo[2,1-b]thiazole core structure is a fused bicyclic system comprising an imidazole ring fused with a thiazole ring, contributing to the compound's unique electronic properties and reactivity.
Recent studies have highlighted the potential of CAS No. 1369341-20-7 as a promising candidate in the development of novel therapeutic agents. Its structure allows for various functionalization strategies, enabling the exploration of its activity in different biological systems. For instance, researchers have investigated its role as a kinase inhibitor, demonstrating potential applications in oncology and inflammatory diseases. The ethanone group attached to the imidazo[2,1-b]thiazole framework further enhances its solubility and bioavailability, making it an attractive lead compound for drug design.
The synthesis of CAS No. 1369341-20-7 involves a multi-step process that typically begins with the preparation of the imidazo[2,1-b]thiazole ring system. This is achieved through cyclization reactions involving appropriate starting materials such as thioamides or thioureas. The subsequent introduction of the ethanone group is accomplished via nucleophilic substitution or other suitable methods, ensuring high yields and purity. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for preclinical studies.
In terms of pharmacokinetics, CAS No. 1369341-20-7 exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Studies have shown moderate plasma stability and acceptable clearance rates, which are critical factors for drug candidates targeting chronic conditions. Additionally, preliminary toxicological evaluations indicate that the compound demonstrates low acute toxicity in animal models, further supporting its suitability for therapeutic applications.
One of the most exciting developments involving CAS No. 1369341-20-7 is its role in targeted therapy. Researchers have explored its ability to modulate specific signaling pathways involved in cancer progression and metastasis. For example, recent findings suggest that this compound can inhibit key enzymes responsible for tumor growth and angiogenesis, offering a novel approach to cancer treatment.
Moreover, CAS No. 1369341-20-7 has shown promise in neuroprotective applications. Preclinical studies have demonstrated its ability to reduce oxidative stress and inflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings underscore the versatility of this compound across multiple therapeutic areas.
Despite its potential benefits, further research is required to fully elucidate the mechanism of action and long-term safety profile of CAS No. 1369341-20-7. Ongoing clinical trials are expected to provide critical insights into its efficacy and tolerability in human subjects.
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